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Compound of Interest
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Cat. No.: B1260262

Get Quote

Welcome to the technical support center for Lithium Triborate (LBO) crystals. This resource is

designed for researchers, scientists, and drug development professionals to provide clear,

actionable guidance for optimizing the conversion efficiency of LBO crystals for specific

wavelengths. Here you will find frequently asked questions and troubleshooting guides to

address common issues encountered during experiments.

Frequently Asked Questions (FAQs)
Q1: What is a Lithium Triborate (LBO) crystal and why is it used for nonlinear frequency

conversion?

A1: Lithium Triborate (LiB₃O₅ or LBO) is a nonlinear optical crystal renowned for its excellent

physical and optical properties. It is widely used in applications like second-harmonic

generation (SHG), sum-frequency generation (SFG), and optical parametric oscillation (OPO).

Its key advantages include a wide transparency range (160 nm to 2600 nm), a high laser-

induced damage threshold, good chemical and mechanical stability, and a moderately high

nonlinear coefficient.[1][2] These features make it particularly suitable for frequency conversion

of high-power lasers, including Nd:YAG, Nd:YLF, and Ti:Sapphire lasers.[3][4][5]

Q2: What is "phase matching" and why is it critical for efficient conversion?
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A2: Phase matching is a condition where the fundamental and the generated (e.g., second

harmonic) light waves propagate through the crystal with the same phase velocity.[6] When this

condition is met, the energy from the fundamental wave is continuously and efficiently

transferred to the harmonic wave along the length of the crystal, leading to a significant

increase in conversion efficiency.[6] Without proper phase matching, the generated light will fall

out of phase with the fundamental light, causing energy to transfer back to the fundamental

wave and severely limiting the conversion efficiency.[7]

Q3: What are the different types of phase matching for LBO crystals?

A3: LBO crystals can achieve phase matching through several methods:

Type I and Type II Critical Phase Matching: This is the most common method, where the

phase matching condition is achieved by carefully adjusting the angle of the incident laser

beam with respect to the crystal's optical axes.[6] This is also known as angle tuning. The

distinction between Type I and Type II lies in the polarization states of the interacting beams.

[3][5]

Non-Critical Phase Matching (NCPM): NCPM is a highly advantageous technique where the

laser beam propagates along one of the crystal's principal axes, eliminating the "walk-off"

effect (separation of fundamental and harmonic beams) and providing a very wide

acceptance angle.[8][9] For LBO, NCPM is typically achieved by tuning the crystal's

temperature.[6][10] For example, frequency doubling a 1064 nm laser requires heating the

LBO crystal to approximately 148-150°C.[6][7]

Q4: What primary factors influence the conversion efficiency of an LBO crystal?

A4: Several factors collectively determine the conversion efficiency:

Laser Parameters: High input power density (intensity) is required for efficient conversion.[6]

Pulse width and beam quality (low divergence, good mode profile) are also critical.[11]

Crystal Properties: The length of the crystal plays a significant role; longer crystals generally

offer higher efficiency, but can be limited by acceptance angles and walk-off.[9][12] The

quality of the crystal's anti-reflection (AR) coatings is also important to minimize losses.
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Phase Matching: Precise achievement of the phase-matching angle and/or temperature is

paramount. Even small deviations can drastically reduce efficiency.[6][13]

Thermal Management: For high-power applications, temperature gradients within the crystal

can cause phase mismatch and reduce performance.[14] Maintaining a stable and uniform

temperature is crucial.[6][13]

Q5: What is the laser-induced damage threshold (LIDT) of LBO and how can I avoid damaging

the crystal?

A5: LBO has one of the highest damage thresholds among common nonlinear crystals, making

it ideal for high-power applications.[2][14][15] The LIDT depends on the laser wavelength, pulse

duration, and surface quality of the crystal. For example, at 1064 nm (nanosecond pulses), the

bulk damage threshold can exceed 10 GW/cm² and has been reported as high as 45 GW/cm².

[3][15] To avoid damage, it is critical to:

Ensure the laser beam has a smooth spatial profile, free of "hot spots."

Keep the crystal surfaces clean, as contaminants can absorb laser energy and cause

damage.

Operate well below the specified damage threshold for your specific laser parameters.

Consider the wavelength dependence; the damage threshold is lower for shorter

wavelengths (e.g., 532 nm and 355 nm).[15]

Troubleshooting Guides
Problem 1: My conversion efficiency is significantly lower than expected.

This is the most common issue encountered. The low efficiency can usually be attributed to

one of several factors related to alignment, temperature, or the input laser beam itself.

Is the crystal angle correctly optimized for phase matching?

For angle-tuned (critical) phase matching, even a fraction of a degree of misalignment can

cause a substantial drop in efficiency.[6] The crystal should be mounted in a precision

rotation stage to allow for fine adjustment of the phase-matching angle.
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Is the crystal temperature set and stabilized for Non-Critical Phase Matching (NCPM)?

If you are using NCPM, the crystal must be heated to the precise phase-matching

temperature and held there with high stability (e.g., within ±0.1°C).[3][13] Use a crystal

oven with a temperature controller and allow sufficient time for the temperature to stabilize

throughout the crystal volume.[6]

Is the input laser power sufficient?

Nonlinear conversion is a power-dependent process. Conversion efficiency scales with the

input power density.[6] Low input power will result in low efficiency. Ensure your laser

meets the required power/energy levels.

Is the polarization of the input beam correct?

The polarization of the fundamental beam must be correctly aligned with the crystal's

optical axes according to the specified phase-matching type (e.g., for Type I SHG, the

input should be vertically polarized).[6] Use a half-wave plate to adjust the input

polarization for maximum output.

Is the beam quality and focusing optimal?

A poor quality beam with large divergence will have a wide range of incident angles,

meaning only a fraction of the beam can satisfy the phase-matching condition. Tighter

focusing increases power density but can reduce efficiency if the resulting cone of angles

exceeds the crystal's acceptance angle.[6][16]
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Is input polarization
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Yes
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power/energy.

No

Is beam quality & focusing
adequate?

Yes
Action: Use a half-wave plate

to rotate polarization for
maximum output.

No

Action: Improve beam
collimation and focusing.

Check for mode quality issues.

No

Problem Resolved
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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